Cas no 1461705-98-5 (2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride
• CAS No: 1461705-98-5
• MF: C₆H₉Cl₂N₃O₂
• MW: 226.060559034348
• CID: 4600910
• PubChem ID: 75417654
• Update Time: 2025-08-05

2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride

• Inchi： 1S/C6H8ClN3O2.ClH/c7-4-1-9-10(2-4)3-5(8)6(11)12;/h1-2,5H,3,8H2,(H,11,12);1H
• InChI Key： LBURGOFCRKYIQT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CN1C=C(Cl)C=N1.[H]Cl

Additional information on 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride

Research Brief on 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS: 1461705-98-5)

2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS: 1461705-98-5) is a synthetic amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a 4-chloropyrazole moiety linked to an amino acid backbone, exhibits unique chemical properties that make it a promising candidate for the design of novel therapeutics. Recent studies have explored its role as a building block for peptidomimetics, enzyme inhibitors, and targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride. The study employed X-ray crystallography and NMR spectroscopy to elucidate its molecular conformation and intermolecular interactions. The results revealed that the compound forms stable hydrogen-bonded networks, which could be leveraged for the development of supramolecular assemblies with potential biomedical applications.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters (2022), focused on the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. The study demonstrated that 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development. Further optimization of its structure could enhance its potency and selectivity.

The synthesis and scalability of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride have also been addressed in recent literature. A 2023 paper in Organic Process Research & Development described a streamlined synthetic route that improves yield and reduces byproduct formation. This advancement is critical for large-scale production, ensuring the compound's availability for preclinical and clinical studies.

Looking ahead, researchers are exploring the incorporation of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride into peptide-based therapeutics. Its unique structure allows for the modulation of peptide stability and bioavailability, making it a valuable tool in the design of next-generation biologics. Ongoing studies are also investigating its potential as a ligand for metal-organic frameworks (MOFs) in targeted drug delivery systems.

In conclusion, 2-amino-3-(4-chloro-1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS: 1461705-98-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications span from enzyme inhibition to drug delivery, and recent advancements in synthesis and structural characterization have further solidified its potential. Future research will likely focus on optimizing its pharmacological properties and exploring its utility in diverse therapeutic contexts.